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Compound of Interest

Compound Name: Disperse red 151

Cat. No.: B1619698 Get Quote

Essential Safety and Handling Guide for
Disperse Red 151
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Disperse Red 151. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices and minimize exposure

risks.

Chemical Identifier:

Name: Disperse Red 151

CAS Number: 70210-08-1[1][2]

Molecular Formula: C27H25N5O5S[1][3]

Hazard Summary
Disperse Red 151 is a combustible solid that can form explosive dust mixtures in the air.[4] It

may cause skin sensitization and there is limited evidence of a carcinogenic effect.[4] Ingestion

may be harmful, and the substance or its metabolites can lead to methemoglobinemia, a

condition that reduces the blood's ability to carry oxygen.[4]
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Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment guidelines is mandatory when

handling Disperse Red 151, particularly in its powdered form.
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles

Must be ANSI Z87.1 compliant,

providing a complete seal

around the eyes to protect

against dust particles.[5]

Face Shield

To be worn with safety

goggles, especially when

handling larger quantities or if

there is a risk of dust

generation.[5]

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Regularly

inspect gloves for any signs of

degradation or punctures.[5][6]

Respiratory Protection
Air-Purifying Respirator (APR)

with P100 filters

A NIOSH-approved half-mask

or full-face APR is required

when handling the powder

form. P100 filters are 99.97%

efficient at filtering airborne

particles.[5] A proper fit test is

mandatory before use.

Protective Clothing Laboratory Coat

A full-length lab coat,

preferably with elastic cuffs, is

required.

Disposable Gown/Apron

For procedures with a high risk

of contamination, a disposable

gown or a chemical-resistant

apron should be worn over the

lab coat.[5]

Closed-toe Shoes
Required at all times within the

laboratory.[5]
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Operational Plan: Weighing and Solution
Preparation
A systematic approach is crucial to prevent inhalation, ingestion, and skin contact when

handling powdered Disperse Red 151.

Area Preparation:

Designate a specific area for handling the dye, preferably within a chemical fume hood or a

ventilated enclosure.

Cover the work surface with absorbent, disposable bench paper.

PPE and Material Gathering:

Before handling the dye, don all required PPE as specified in the table above.

Assemble all necessary equipment: a calibrated analytical balance, weigh paper or boat,

spatula, the appropriate solvent, and the primary container for the solution.

Weighing Procedure:

Zero the analytical balance with the weigh paper or boat on the pan.

Carefully transfer the desired amount of Disperse Red 151 powder onto the weigh paper

using a clean spatula. Avoid any actions that could generate dust.

Record the exact weight.

Dissolving Procedure:

Carefully add the weighed powder to the solvent in the primary container.

Stir the solution gently until the dye is fully dissolved. Avoid splashing.

Seal the primary container.

Post-Handling:
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Clean all equipment and the work surface thoroughly.

Dispose of all contaminated materials, including weigh paper, gloves, and bench paper, as

hazardous waste.

Wash hands thoroughly with soap and water after handling is complete.[4][7]

Emergency Spill Protocol
Immediate and appropriate response to a spill is critical to prevent exposure and

contamination.

Minor Spill (Dry Powder):

Alert personnel in the immediate area.

Wear all required PPE, including a respirator.

Use a dry clean-up procedure; avoid generating dust.[4]

Gently cover the spill with damp paper towels to minimize dust dispersion.

Carefully sweep or vacuum the material. If using a vacuum, it must be fitted with a HEPA

filter.[4]

Place the collected material and any contaminated items into a sealed, labeled container for

hazardous waste disposal.[4]

Clean the spill area with soap and water.

Major Spill (Dry Powder):

Evacuate the area immediately.

Alert emergency responders and inform them of the nature and location of the hazard.[4]

Restrict access to the spill area.

Only trained personnel with appropriate PPE should handle the cleanup.
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The following diagram outlines the workflow for handling a chemical spill of Disperse Red 151.

Workflow for Disperse Red 151 Spill
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Caption: Workflow for handling a chemical spill of Disperse Red 151.

Disposal Plan
All waste containing Disperse Red 151 must be handled as hazardous waste in accordance

with local, state, and federal regulations.[4]

Solid Waste: Collect all contaminated solid waste, including gloves, weigh paper, and bench

covers, in a clearly labeled, sealed container.

Liquid Waste: Collect any solutions of Disperse Red 151 in a labeled, sealed, and

appropriate waste container. Do not discharge into sewers or waterways.[4]

Container Disposal: Puncture empty containers to prevent reuse and dispose of them at an

authorized landfill.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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